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Compound of Interest

2-Chloro-1-methoxy-3-
Compound Name:
nitrobenzene

Cat. No.: B183053

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Chloro-1-methoxy-3-nitrobenzene, a key intermediate in organic synthesis.
This document outlines its structure, molecular weight, and other physicochemical properties.
Additionally, it presents a generalized experimental protocol for its synthesis and analysis,
based on established methods for similar compounds.

Core Compound Data

2-Chloro-1-methoxy-3-nitrobenzene is an aromatic organic compound with the chemical
formula C7TH6CINO3.[1] Its structure consists of a benzene ring substituted with a chlorine
atom at the second position, a methoxy group at the first, and a nitro group at the third. It is
commonly available as a yellow powder and is utilized as a building block in the synthesis of
more complex molecules.[1]

Physicochemical and Computational Data

The following table summarizes the key quantitative data for 2-Chloro-1-methoxy-3-
nitrobenzene. It is important to note that while computational data is available, specific
experimental values for properties such as melting and boiling points are not readily found in
the scientific literature for this particular isomer.
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Property Value Source
Molecular Formula C7H6CINO3 [1]
Molecular Weight 187.58 g/mol [1]
CAS Number 3970-39-6 [11[2]
Appearance Yellow Powder [1]
Topological Polar Surface Area 55 A2 [1]
Hydrogen Bond Acceptor

C:;untgJ p 3 s
Heavy Atom Count 12 [1]
Complexity 171 [1]
Monoisotopic Mass 187.0036207 u [1]

Chemical Structure

The two-dimensional chemical structure of 2-Chloro-1-methoxy-3-nitrobenzene is depicted
below, illustrating the arrangement of the chloro, methoxy, and nitro functional groups on the
benzene ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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